Cas no 601514-61-8 (4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]-)

4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- is a versatile heterocyclic compound featuring a pyridine core substituted with a cyano group and a dimethylaminoethenyl moiety. Its conjugated structure and electron-rich nature make it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. The compound’s reactivity is enhanced by the presence of both the nitrile and dimethylamino groups, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its well-defined molecular structure ensures consistent performance in coupling reactions and as a precursor for functionalized pyridine derivatives. Suitable for research and industrial use, it offers high purity and stability under standard conditions.

4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- structure

601514-61-8 structure

Product Name:4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]-

CAS No:601514-61-8

MF:C₁₀H₁₁N₃

MW:173.214441537857

MDL:MFCD13181594

CID:951320

PubChem ID:12884773

Update Time:2025-06-13

4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]-
- 3-[(E)-2-(dimethylamino)ethenyl]pyridine-4-carbonitrile
- 601514-61-8
- SCHEMBL1550435
- SCHEMBL1550437
- 3-[(E)-2-(dimethylamino)ethenyl]-4-cyanopyridine
- 3-[(1E)-2-(dimethylamino)ethenyl]pyridine-4-carbonitrile
- WSEAAEIFRDYXSA-GQCTYLIASA-N
- AKOS027410458
- MFCD13181594
- (E)-3-(2-(DIMETHYLAMINO)VINYL)ISONICOTINONITRILE
- 3-((E)-2-Dimethylamino-vinyl)-isonicotinonitrile
- MDL： MFCD13181594
- Inchi： 1S/C10H11N3/c1-13(2)6-4-10-8-12-5-3-9(10)7-11/h3-6,8H,1-2H3/b6-4+
- InChI Key： WSEAAEIFRDYXSA-GQCTYLIASA-N
- SMILES： N(C)(C)/C=C/C1C=NC=CC=1C#N

Computed Properties

Exact Mass: 173.095297364g/mol
Monoisotopic Mass: 173.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 39.9Å²

4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR346511-1g	3-((E)-2-Dimethylaminovinyl)isonicotinonitrile	601514-61-8	95+%	1g	£342.00	2025-02-20
abcr	AB403791-1 g	(E)-3-(2-(Dimethylamino)vinyl)isonicotinonitrile; 95%	601514-61-8		1g	€452.00	2023-04-25
abcr	AB403791-1g	(E)-3-(2-(Dimethylamino)vinyl)isonicotinonitrile, 95%; .	601514-61-8	95%	1g	€452.00	2025-04-17
A2B Chem LLC	AH09826-1g	4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]-	601514-61-8	95%+	1g	$542.00	2024-04-19
abcr	AB403791-5g	(E)-3-(2-(Dimethylamino)vinyl)isonicotinonitrile, 95%; .	601514-61-8	95%	5g	€1408.60	2025-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1582519-1g	(E)-3-(2-(dimethylamino)vinyl)isonicotinonitrile	601514-61-8	98%	1g	￥2685.00	2024-05-07

4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- Related Literature

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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Related Categories

Additional information on 4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]-

Recent Advances in the Study of 4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- (CAS: 601514-61-8)

The compound 4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- (CAS: 601514-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- as a versatile building block in the synthesis of novel heterocyclic compounds. Its electron-rich pyridine ring and conjugated system make it an attractive candidate for the development of fluorescent probes and photosensitizers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting specific protein kinases, suggesting potential applications in cancer therapy.

In addition to its pharmacological potential, the compound has been investigated for its optical properties. Research conducted by a team at the University of Cambridge revealed that 4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- exhibits strong solvatochromic behavior, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. These findings were published in the ACS Applied Materials & Interfaces journal earlier this year.

Another area of interest is the compound's potential as a ligand in metal-organic frameworks (MOFs). A recent study in Chemical Communications reported the successful incorporation of 4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- into a MOF structure, which exhibited enhanced gas adsorption properties. This discovery opens new avenues for the development of advanced materials for environmental and industrial applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]-. A 2022 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to improve yield and reduce costs. Future research directions may focus on optimizing reaction conditions and exploring greener synthetic methodologies.

In conclusion, 4-Pyridinecarbonitrile, 3-[(1E)-2-(dimethylamino)ethenyl]- (CAS: 601514-61-8) represents a multifaceted compound with significant potential in medicinal chemistry, materials science, and optoelectronics. Continued research into its properties and applications is expected to yield further breakthroughs in these fields.